![molecular formula C10H14O4 B585674 3,4,5-Trimethoxybenzyl-d9 Alcohol CAS No. 1219805-74-9](/img/structure/B585674.png)
3,4,5-Trimethoxybenzyl-d9 Alcohol
Overview
Description
“3,4,5-Trimethoxybenzyl-d9 Alcohol” is a chemical compound with the linear formula (CH3O)3C6H2CH2OH . It has a molecular weight of 198.22 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring substituted with three methoxy groups and a hydroxymethyl group . The IUPAC Standard InChI is InChI=1S/C10H14O4/c1-12-8-4-7 (6-11)5-9 (13-2)10 (8)14-3/h4-5,11H,6H2,1-3H3 .Physical And Chemical Properties Analysis
“this compound” is a clear colorless to yellow to pale orange liquid or viscous liquid . It has a refractive index of 1.5425-1.5465 at 20°C . The boiling point is 228°C at 25mmHg , and the density is 1.233 g/mL at 25°C .Scientific Research Applications
Synthetic Chemistry Applications
Efficient Synthetic Methods
Research has demonstrated efficient procedures for preparing derivatives of 3,4,5-trimethoxybenzyl alcohol, highlighting its utility in synthesizing sulfides and ethers. These methods leverage basic and reductive systems, emphasizing the compound's versatility as a precursor in organic synthesis (Potapov et al., 2016).
Synthesis of Chloride Derivatives
Another study focused on synthesizing 3,4,5-trimethoxybenzyl chloride, showcasing a method that offers high yield under mild conditions. This process underlines the significance of 3,4,5-trimethoxybenzyl alcohol in facilitating the production of key intermediates for further chemical transformations (Sheng Wenbing, 2011).
Material Science Applications
Structural Determination
The compound has been employed in the structural determination of materials, where its derivatives facilitate understanding of crystalline structures. This application is crucial in material science for designing substances with specific properties (Zhigang Pan et al., 2005).
Safety and Hazards
When handling “3,4,5-Trimethoxybenzyl-d9 Alcohol”, personal protective equipment should be worn and it should only be used in well-ventilated areas . Contact with skin, eyes, and clothing should be avoided. It should not be ingested or inhaled . It should be kept away from heat and sources of ignition .
properties
IUPAC Name |
[3,4,5-tris(trideuteriomethoxy)phenyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-12-8-4-7(6-11)5-9(13-2)10(8)14-3/h4-5,11H,6H2,1-3H3/i1D3,2D3,3D3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPHLRCUCFDXGLY-GQALSZNTSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])OC1=CC(=CC(=C1OC([2H])([2H])[2H])OC([2H])([2H])[2H])CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10858534 | |
Record name | {3,4,5-Tris[(~2~H_3_)methyloxy]phenyl}methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10858534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219805-74-9 | |
Record name | {3,4,5-Tris[(~2~H_3_)methyloxy]phenyl}methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10858534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
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